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Compound of Interest

Compound Name: 4'-Chloroacetoacetanilide

Cat. No.: B1666718 Get Quote

This guide provides comprehensive technical information on 4'-Chloroacetoacetanilide, a

chemical compound of interest to researchers, scientists, and professionals in the field of drug

development. The document outlines its core physicochemical properties and provides a

detailed methodology for its synthesis.

Core Physicochemical Data
Quantitative data for 4'-Chloroacetoacetanilide is summarized in the table below for ease of

reference and comparison.

Property Value Source

Molecular Formula C₁₀H₁₀ClNO₂ [1][2]

Molecular Weight 211.65 g/mol [3]

CAS Number 101-92-8 [1][2]

Appearance
Off-white to beige crystalline

powder
[1]

Melting Point 131-134 °C [4]

Experimental Protocols
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The following protocol details a representative method for the synthesis of 4'-
Chloroacetoacetanilide, derived from established chemical literature. This procedure involves

the reaction of 4-chloroaniline with ethyl acetoacetate.

Materials and Equipment:

4-Chloroaniline

Ethyl acetoacetate

Toluene

Round-bottom flask

Reflux condenser

Heating mantle with magnetic stirrer

Beaker

Büchner funnel and flask

Filter paper

Crystallizing dish

Melting point apparatus

Procedure:

Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stirrer and a

reflux condenser, combine 4-chloroaniline (1 molar equivalent) and ethyl acetoacetate (1.1

molar equivalents) in a minimal amount of toluene to facilitate mixing.

Heating and Reflux: Heat the reaction mixture to reflux using a heating mantle. Maintain a

gentle reflux for a period of 2-3 hours. The progress of the reaction can be monitored using

thin-layer chromatography (TLC).
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Cooling and Crystallization: After the reaction is complete, as indicated by TLC, remove the

flask from the heating mantle and allow it to cool to room temperature. As the solution cools,

the 4'-Chloroacetoacetanilide product will begin to crystallize.

Isolation of Product: Collect the crystalline product by vacuum filtration using a Büchner

funnel. Wash the crystals with a small amount of cold toluene to remove any unreacted

starting materials.

Drying: Dry the collected crystals in a crystallizing dish at room temperature or in a vacuum

oven at a low temperature to remove any residual solvent.

Characterization: Determine the melting point of the dried product and compare it to the

literature value. Further characterization can be performed using spectroscopic methods

such as ¹H NMR and IR spectroscopy to confirm the structure and purity of the synthesized

4'-Chloroacetoacetanilide.

Visualized Experimental Workflow
The following diagram illustrates the key stages of the synthesis protocol described above.

Preparation Reaction Workup & Isolation Final Product

Combine 4-Chloroaniline
and Ethyl Acetoacetate

in Toluene

Heat to Reflux
(2-3 hours)

Heat Cool to Room
Temperature

Reaction Complete
Vacuum Filtration Wash with Cold Toluene Dry the Product Characterize Product

(Melting Point, Spectroscopy)

Click to download full resolution via product page

Caption: Workflow for the synthesis of 4'-Chloroacetoacetanilide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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